1-(1-Benzothiophen-2-yl)ethane-1-thiol

• Molecular Formula: C10H10S2
• Molecular Weight: 194.3 g/mol
• SMILES: CC(C1=CC2=CC=CC=C2S1)S
• InChI: InChI=1S/C10H10S2/c1-7(11)10-6-8-4-2-3-5-9(8)12-10/h2-7,11H,1H3
• InChIKey: NEAFHGOPJHKDRT-UHFFFAOYSA-N

1-(1-Benzothiophen-2-yl)ethane-1-thiol: Physicochemical and Procurement Profile

1-(1-Benzothiophen-2-yl)ethane-1-thiol (CAS 1595772-22-7) is a benzothiophene derivative featuring a chiral secondary thiol group attached via an ethane-1-thiol spacer to the 2-position of the benzothiophene ring system [1]. With a molecular formula of C₁₀H₁₀S₂ and molecular weight of 194.3 g/mol, this compound is commercially available at a minimum purity specification of 95% . Its computed XLogP3 of 3.5 and topological polar surface area (TPSA) of 29.2 Ų position it as a moderately lipophilic building block with favorable membrane permeability characteristics relative to its oxygen-containing analogs [1].

Chiral building block Benzothiophene with secondary thiol chiral center

Thiolate reactivity Nucleophilic at physiological pH for bioconjugation research

Lipophilic character Favorable computed profile for membrane permeability studies

• [1] PubChem Compound Summary, CID 114910243. 1-(1-Benzothiophen-2-yl)ethane-1-thiol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source

1-(1-Benzothiophen-2-yl)ethane-1-thiol: Why Analogs Cannot Substitute

1-(1-Benzothiophen-2-yl)ethane-1-thiol is frequently confused with its alcohol analog 1-(benzo[b]thiophen-2-yl)ethanol (CAS 51868-95-2) and its unbranched isomer 2-(1-benzothiophen-2-yl)ethane-1-thiol (CAS 30930-99-5). However, these compounds exhibit fundamentally different physicochemical properties and reactivity profiles that preclude simple interchange. The sulfur atom in the thiol confers approximately 5 orders of magnitude greater acidity compared to the oxygen analog, dramatically altering nucleophilicity and metal-binding behavior [1]. Furthermore, the branched ethane-1-thiol architecture introduces a chiral center and restricts conformational flexibility relative to the linear isomer, making the target compound uniquely suited for stereoselective synthesis applications where the unbranched analog offers no chiral handle [2].

Alcohol analog (CAS 51868-95-2)

Thiol acidity class-level difference may shift nucleophilicity and metal-coordination context relative to the alcohol analog

Unbranched isomer (CAS 30930-99-5)

Linear architecture lacks chiral benzylic carbon, may limit stereochemical control for asymmetric synthesis research

• [1] Master Organic Chemistry. Thiols And Thioethers. https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/ View Source
• [2] PubChem Compound Summary, CID 114910243. Rotatable Bond Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source

1-(1-Benzothiophen-2-yl)ethane-1-thiol: Quantitative Evidence vs. Analogs

Enhanced Lipophilicity vs. Alcohol Analog

The target thiol compound exhibits a computed XLogP3 of 3.5, representing a 1.0 log unit increase over the alcohol analog 1-(benzo[b]thiophen-2-yl)ethanol, which has an XLogP3 of 2.5 [1][2]. This difference indicates that the thiol is approximately 10-fold more lipophilic, which is expected to translate into enhanced passive membrane permeability and altered tissue distribution in biological systems.

Lipophilicity delta

Cross-study comparable

ΔXLogP3 = +1.0 (Target 3.5 vs Alcohol analog 2.5)

Reported lipophilicity context

Computed values; verify experimentally

Evidence Dimension	Lipophilicity (computed XLogP3)
Target Compound Data	XLogP3 = 3.5
Comparator Or Baseline	1-(Benzo[b]thiophen-2-yl)ethanol (CAS 51868-95-2): XLogP3 = 2.5
Quantified Difference	ΔXLogP3 = +1.0 (target more lipophilic by factor of ~10)
Conditions	Computed by XLogP3 3.0 algorithm; PubChem 2021.05.07 release

Why This Matters

For researchers designing CNS-penetrant or intracellular-targeting molecules, the 1.0 log unit higher lipophilicity of the thiol may be critical for achieving adequate target engagement compared to the alcohol analog.

• [1] PubChem Compound Summary, CID 114910243. 1-(1-Benzothiophen-2-yl)ethane-1-thiol, XLogP3 = 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source
• [2] PubChem Compound Summary, CID 5182453. 1-Benzo(b)thiophen-2-yl-ethanol, XLogP3 = 2.5. https://pubchem.ncbi.nlm.nih.gov/compound/51868-95-2 View Source

Reduced Polar Surface Area vs. Alcohol Analog

The target thiol compound has a computed topological polar surface area (TPSA) of 29.2 Ų, which is 19.3 Ų lower than the alcohol analog's TPSA of 48.5 Ų [1][2]. This substantial reduction in polar surface area places the thiol well below established thresholds for oral absorption (generally <140 Ų) and blood-brain barrier penetration (generally <60-70 Ų).

TPSA reduction

Cross-study comparable

ΔTPSA = −19.3 Ų (Target 29.2 vs Alcohol analog 48.5)

Reported TPSA difference context

Computed; may inform blood-brain barrier penetration review

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	TPSA = 29.2 Ų
Comparator Or Baseline	1-(Benzo[b]thiophen-2-yl)ethanol (CAS 51868-95-2): TPSA = 48.5 Ų
Quantified Difference	ΔTPSA = -19.3 Ų (target has 40% lower TPSA)
Conditions	Computed by Cactvs 3.4.8.18; PubChem 2021.05.07 release

Why This Matters

For procurement decisions in CNS drug discovery programs, the significantly lower TPSA of the thiol building block may be decisive for achieving blood-brain barrier penetration when incorporated into larger molecular scaffolds.

• [1] PubChem Compound Summary, CID 114910243. 1-(1-Benzothiophen-2-yl)ethane-1-thiol, TPSA = 29.2 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source
• [2] PubChem Compound Summary, CID 5182453. 1-Benzo(b)thiophen-2-yl-ethanol, TPSA = 48.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/51868-95-2 View Source

Greater Acidity vs. Alcohol Analog

The alcohol analog 1-(benzo[b]thiophen-2-yl)ethanol has a predicted pKa of 13.95 ± 0.20 . While an experimentally measured pKa for the target thiol compound is not published, thiols are class-level established to be approximately 5 pKa units more acidic than their alcohol counterparts, with typical aliphatic thiol pKa values of approximately 10-11 [1]. This difference means the thiol exists predominantly as the reactive thiolate anion at physiological pH (7.4), while the alcohol remains fully protonated.

Acidity contrast

Class-level inference

ΔpKa ≈ 4–5 units (Thiol ~10–11 vs Alcohol ~14)

Class-level acidity context

Class-level inference; direct pKa measurement recommended

Evidence Dimension	Acid Dissociation Constant (pKa)
Target Compound Data	pKa ~10-11 (class-level inference for aliphatic thiols)
Comparator Or Baseline	1-(Benzo[b]thiophen-2-yl)ethanol: pKa = 13.95 ± 0.20 (predicted)
Quantified Difference	ΔpKa ≈ 4-5 units (thiol is ~10,000-100,000-fold more acidic)
Conditions	Alcohol pKa: predicted (ChemicalBook); Thiol pKa: class-level inference based on general thiol acidity; 25°C, aqueous

Why This Matters

The ~10,000-fold greater acidity of the thiol over the alcohol at physiological pH is critical for applications requiring nucleophilic attack, metal coordination, or bioconjugation via thiolate chemistry, where the alcohol is essentially unreactive.

• [1] Master Organic Chemistry. Thiols And Thioethers: 'Thiols are more acidic than alcohols by an average of about 5 pKa units or so (pKa of about 11 for the thiol pictured below).' https://www.masterorganicchemistry.com/2015/07/05/thiols-and-thioethers/ View Source

Chiral Center Advantage vs. Linear Isomer

1-(1-Benzothiophen-2-yl)ethane-1-thiol features a branched ethane-1-thiol group that introduces a chiral center at the benzylic carbon, with only 1 rotatable bond [1]. In contrast, the unbranched isomer 2-(1-benzothiophen-2-yl)ethane-1-thiol (CAS 30930-99-5) possesses a linear ethane-1-thiol chain with 2 rotatable bonds and no chiral center . The presence of a stereocenter in the target compound enables enantioselective synthesis and chiral resolution strategies that are structurally impossible with the linear analog.

Chiral topology

Cross-study comparable

Chiral center: present (vs absent), Rotatable bonds: 1 vs 2

Supports stereoselective synthesis research

Verify enantiomeric purity if single enantiomer required

Evidence Dimension	Molecular Topology: Chiral Center Presence and Rotatable Bond Count
Target Compound Data	Chiral center: Yes (benzylic carbon); Rotatable bonds: 1
Comparator Or Baseline	2-(1-Benzothiophen-2-yl)ethane-1-thiol (CAS 30930-99-5): Chiral center: No; Rotatable bonds: 2
Quantified Difference	Qualitative structural difference: presence vs. absence of chirality; rotatable bonds reduced by 1 (50% fewer)
Conditions	Computed by Cactvs 3.4.8.18; PubChem 2021.05.07 release [1]; Chem960 structural data

Why This Matters

For asymmetric synthesis programs, the chiral center in the target compound is an enabling structural feature that the linear isomer cannot provide, making the branched thiol the mandatory choice when stereochemical control is required.

• [1] PubChem Compound Summary, CID 114910243. 1-(1-Benzothiophen-2-yl)ethane-1-thiol, Rotatable Bond Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source

Defined Purity for Reproducible Procurement

The commercially available 1-(1-Benzothiophen-2-yl)ethane-1-thiol from major suppliers carries a minimum purity specification of 95% . This level of purity is consistent with research-grade benzothiophene building blocks and provides a defined starting point for synthetic transformations. No higher-purity certified standard is currently available for this compound.

Purity benchmark

Supporting evidence

Min. 95% (AKSci)

Defined procurement specification

Supplier specification; independent verification recommended

Evidence Dimension	Commercial Purity Specification
Target Compound Data	Min. Purity: 95%
Comparator Or Baseline	Typical research-grade benzothiophene building blocks: 95-97% purity range
Quantified Difference	Within expected range for research-grade benzothiophene derivatives
Conditions	AKSci product specification; long-term storage: cool, dry place

Why This Matters

For procurement decisions, the defined 95% purity specification provides a verifiable quality benchmark that ensures batch-to-batch reproducibility, which is essential for SAR studies and scalable synthetic protocols.

1-(1-Benzothiophen-2-yl)ethane-1-thiol: Best Application Scenarios

CNS-Penetrant Lead Optimization

In CNS drug discovery programs where blood-brain barrier penetration is required, the target thiol compound (XLogP3 = 3.5; TPSA = 29.2 Ų) offers a superior physicochemical starting point compared to its alcohol analog (XLogP3 = 2.5; TPSA = 48.5 Ų) [1][2]. The 1.0 log unit higher lipophilicity and 40% lower polar surface area make the thiol a strategically preferable building block when incorporated into larger CNS-targeted scaffolds, as these properties align with established thresholds for brain penetration (TPSA < 60-70 Ų).

Stereoselective Synthesis & Asymmetric Catalysis

The chiral benzylic carbon center in 1-(1-benzothiophen-2-yl)ethane-1-thiol enables enantioselective synthesis strategies that are fundamentally impossible with the achiral, unbranched isomer 2-(1-benzothiophen-2-yl)ethane-1-thiol [3]. This compound is the mandatory choice for research programs requiring chiral benzothiophene thiol building blocks, including asymmetric ligand synthesis, chiral auxiliary development, and enantioselective C-S bond-forming reactions.

Bioconjugation via Thiolate Reactivity

The target thiol compound (estimated pKa ~10-11) exists substantially as the nucleophilic thiolate anion at physiological pH, whereas its alcohol analog (pKa = 13.95) remains inert . This differential reactivity makes the thiol the appropriate choice for bioconjugation applications including thiol-ene click chemistry, metal nanoparticle functionalization, and covalent inhibitor design where nucleophilic sulfur chemistry is required.

SAR Studies with Purity Benchmarking

For structure-activity relationship (SAR) campaigns in pharmaceutical research, the defined 95% minimum purity specification provides a verifiable quality control point that supports batch-to-batch reproducibility. Researchers should prioritize suppliers providing this minimum purity level to ensure that observed biological activity differences are attributable to structural modifications rather than impurity-driven artifacts.

Application

Selection Property

Validation Focus

CNS-penetrant candidate research

Computed lipophilicity/TPSA profile

Blood-brain barrier permeability assay context

Stereoselective synthesis research

Chiral benzylic carbon availability

Enantiomeric excess and chiral resolution validation

Bioconjugation research

Thiol pKa and nucleophilicity profile

Conjugation efficiency at physiological pH

SAR reproducibility studies

Defined purity specification

Batch-to-batch impurity profiling

• [1] PubChem Compound Summary, CID 114910243. 1-(1-Benzothiophen-2-yl)ethane-1-thiol, XLogP3 = 3.5, TPSA = 29.2 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source
• [2] PubChem Compound Summary, CID 5182453. 1-Benzo(b)thiophen-2-yl-ethanol, XLogP3 = 2.5, TPSA = 48.5 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/51868-95-2 View Source
• [3] PubChem Compound Summary, CID 114910243. Rotatable Bond Count = 1, chiral benzylic carbon. https://pubchem.ncbi.nlm.nih.gov/compound/114910243 View Source